![molecular formula C12H20F2INO4 B6178102 ethyl 5-{[(tert-butoxy)carbonyl]amino}-2,2-difluoro-4-iodopentanoate CAS No. 2377751-74-9](/img/no-structure.png)
ethyl 5-{[(tert-butoxy)carbonyl]amino}-2,2-difluoro-4-iodopentanoate
Overview
Description
Ethyl 5-{[(tert-butoxy)carbonyl]amino}-2,2-difluoro-4-iodopentanoate, also known as 5-{[(tert-butoxy)carbonyl]amino}-2,2-difluoro-4-iodopentanoic acid ethyl ester (TBIDIPE), is an organic compound belonging to the class of carboxylic acid esters. It is a colorless liquid with a faint odor and is soluble in water. TBIDIPE has been studied extensively in the scientific community and has been found to have numerous applications in research and laboratory experiments.
Mechanism of Action
The mechanism of action of TBIDIPE is not yet fully understood. However, it is believed that the compound acts as an inhibitor of enzymes involved in the metabolism of drugs and other xenobiotics. Specifically, TBIDIPE has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs, hormones, and other xenobiotics.
Biochemical and Physiological Effects
The biochemical and physiological effects of TBIDIPE have not been extensively studied. However, the compound has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs, hormones, and other xenobiotics. In addition, TBIDIPE has been found to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Advantages and Limitations for Lab Experiments
The use of TBIDIPE in laboratory experiments offers several advantages. First, it is a relatively inexpensive reagent, making it an attractive option for researchers with limited budgets. Second, it is a relatively stable compound, making it suitable for use in a variety of experiments. Third, it is a relatively safe compound, making it suitable for use in experiments involving humans or animals.
However, there are a few limitations to the use of TBIDIPE in laboratory experiments. First, the compound has a relatively low solubility in water, making it difficult to use in experiments involving aqueous solutions. Second, the compound has a relatively low reactivity, making it difficult to use in experiments involving rapid chemical reactions. Third, the compound has a relatively low potency, making it difficult to use in experiments involving high concentrations of the compound.
Future Directions
The future directions for TBIDIPE are numerous. One potential direction is to further investigate the compound’s mechanism of action and its biochemical and physiological effects. Another potential direction is to explore the compound’s potential therapeutic applications, such as its potential use as an inhibitor of cytochrome P450 enzymes or as an inhibitor of acetylcholinesterase. Additionally, further research could be conducted to explore the compound’s potential agrochemical applications, such as its potential use as an insecticide or herbicide. Finally, further research could be conducted to explore the compound’s potential industrial applications, such as its potential use as a catalyst or as a reagent for the synthesis of other compounds.
Synthesis Methods
TBIDIPE can be synthesized by a two-step process. The first step involves the reaction of ethyl ethyl 5-{[(tert-butoxy)carbonyl]amino}-2,2-difluoro-4-iodopentanoatebromo-2,2-difluoro-4-iodopentanoate with tert-butyl bromoacetate in the presence of a base, such as potassium carbonate. The second step involves the reaction of the resulting tert-butyl ethyl 5-{[(tert-butoxy)carbonyl]amino}-2,2-difluoro-4-iodopentanoatebromo-2,2-difluoro-4-iodopentanoate with an amine, such as aniline, in the presence of a base, such as potassium carbonate.
Scientific Research Applications
TBIDIPE has been used in a variety of scientific research applications. It has been used as a reagent for the synthesis of compounds with potential therapeutic applications, such as ethyl 5-{[(tert-butoxy)carbonyl]amino}-2,2-difluoro-4-iodopentanoate{[(tert-butoxy)carbonyl]amino}-2,2-difluoro-4-iodo-3-methoxy-2-methylpentanoic acid (TBIDIMP). TBIDIPE has also been used as a reagent for the synthesis of compounds with potential pharmaceutical applications, such as ethyl 5-{[(tert-butoxy)carbonyl]amino}-2,2-difluoro-4-iodopentanoate{[(tert-butoxy)carbonyl]amino}-2,2-difluoro-4-iodo-3-methoxy-2-methylpentanoic acid ethyl ester (TBIDIMPE). In addition, TBIDIPE has been used as a reagent for the synthesis of compounds with potential agrochemical applications, such as ethyl 5-{[(tert-butoxy)carbonyl]amino}-2,2-difluoro-4-iodopentanoate{[(tert-butoxy)carbonyl]amino}-2,2-difluoro-4-iodo-3-methoxy-2-methylpentanoic acid methyl ester (TBIDIMME).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 5-{[(tert-butoxy)carbonyl]amino}-2,2-difluoro-4-iodopentanoate involves the protection of the amine group, followed by the introduction of the difluoro and iodine substituents, and finally the esterification of the carboxylic acid.", "Starting Materials": [ "Ethyl pentanoate", "tert-Butyl carbamate", "Hydrogen fluoride", "Iodine", "Sodium iodide", "Sodium bicarbonate", "Ethanol" ], "Reaction": [ "Step 1: Protection of the amine group by reacting tert-butyl carbamate with ethyl pentanoate in the presence of a base such as sodium bicarbonate to form ethyl 5-{[(tert-butoxy)carbonyl]amino}pentanoate.", "Step 2: Introduction of the difluoro substituent by reacting ethyl 5-{[(tert-butoxy)carbonyl]amino}pentanoate with hydrogen fluoride and a fluorinating agent such as iodine to form ethyl 5-{[(tert-butoxy)carbonyl]amino}-2,2-difluoropentanoate.", "Step 3: Introduction of the iodine substituent by reacting ethyl 5-{[(tert-butoxy)carbonyl]amino}-2,2-difluoropentanoate with iodine and sodium iodide in the presence of a base such as sodium bicarbonate to form ethyl 5-{[(tert-butoxy)carbonyl]amino}-2,2-difluoro-4-iodopentanoate.", "Step 4: Esterification of the carboxylic acid by reacting ethyl 5-{[(tert-butoxy)carbonyl]amino}-2,2-difluoro-4-iodopentanoate with ethanol and a catalyst such as sulfuric acid to form the final product, ethyl 5-{[(tert-butoxy)carbonyl]amino}-2,2-difluoro-4-iodopentanoate." ] } | |
CAS RN |
2377751-74-9 |
Product Name |
ethyl 5-{[(tert-butoxy)carbonyl]amino}-2,2-difluoro-4-iodopentanoate |
Molecular Formula |
C12H20F2INO4 |
Molecular Weight |
407.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
